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  3. ethyl 5-[4-(allyloxy)phenyl]-2-[(5-bromo-2-furyl)methylene]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 5-[4-(allyloxy)phenyl]-2-[(5-bromo-2-furyl)methylene]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 5-[4-(allyloxy)phenyl]-2-[(5-bromo-2-furyl)methylene]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973455
InChI: InChI=1S/C24H21BrN2O5S/c1-4-12-31-16-8-6-15(7-9-16)21-20(23(29)30-5-2)14(3)26-24-27(21)22(28)18(33-24)13-17-10-11-19(25)32-17/h4,6-11,13,21H,1,5,12H2,2-3H3/b18-13-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(O4)Br)S2)C
Molecular Formula: C24H21BrN2O5S
Molecular Weight: 529.4 g/mol

ethyl 5-[4-(allyloxy)phenyl]-2-[(5-bromo-2-furyl)methylene]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0973455

Molecular Formula: C24H21BrN2O5S

Molecular Weight: 529.4 g/mol

* For research use only. Not for human or veterinary use.

ethyl 5-[4-(allyloxy)phenyl]-2-[(5-bromo-2-furyl)methylene]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C24H21BrN2O5S
Molecular Weight 529.4 g/mol
IUPAC Name ethyl (2Z)-2-[(5-bromofuran-2-yl)methylidene]-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C24H21BrN2O5S/c1-4-12-31-16-8-6-15(7-9-16)21-20(23(29)30-5-2)14(3)26-24-27(21)22(28)18(33-24)13-17-10-11-19(25)32-17/h4,6-11,13,21H,1,5,12H2,2-3H3/b18-13-
Standard InChI Key TYMLPFHKXORTGD-AQTBWJFISA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CC=C(O4)Br)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(O4)Br)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(O4)Br)S2)C

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